Cas no 1806297-35-7 (Ethyl 2-cyano-5-trifluoromethyl-3-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 2-cyano-5-trifluoromethyl-3-(trifluoromethylthio)benzoate
• CAS No: 1806297-35-7
• MF: C₁₂H₇F₆NO₂S
• MW: 343.244902849197
• CID: 4956639
• Update Time: 2025-08-04

Ethyl 2-cyano-5-trifluoromethyl-3-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-trifluoromethyl-3-(trifluoromethylthio)benzoate

• Inchi： 1S/C12H7F6NO2S/c1-2-21-10(20)7-3-6(11(13,14)15)4-9(8(7)5-19)22-12(16,17)18/h3-4H,2H2,1H3
• InChI Key： BXPQUPRTJWMNRR-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC(C(F)(F)F)=CC(C(=O)OCC)=C1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 455
• XLogP3: 4.5
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 2-cyano-5-trifluoromethyl-3-(trifluoromethylthio)benzoate

Comprehensive Guide to Ethyl 2-cyano-5-trifluoromethyl-3-(trifluoromethylthio)benzoate (CAS No. 1806297-35-7)

Ethyl 2-cyano-5-trifluoromethyl-3-(trifluoromethylthio)benzoate (CAS No. 1806297-35-7) is a specialized fluorinated benzoate ester with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a cyano group, trifluoromethyl groups, and a trifluoromethylthio moiety, making it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential in developing novel bioactive molecules.

The molecular structure of Ethyl 2-cyano-5-trifluoromethyl-3-(trifluoromethylthio)benzoate contributes to its high reactivity and versatility. The presence of electron-withdrawing groups enhances its utility in nucleophilic substitution reactions, which are critical in drug discovery. Recent studies highlight its role in the synthesis of heterocyclic compounds, which are pivotal in designing new antimicrobial agents and pesticides. This aligns with the growing demand for innovative solutions in crop protection and disease management.

One of the key advantages of Ethyl 2-cyano-5-trifluoromethyl-3-(trifluoromethylthio)benzoate is its stability under various reaction conditions. This makes it a preferred choice for multi-step synthetic routes in organic chemistry. The compound’s lipophilicity, attributed to the trifluoromethyl groups, also improves its bioavailability, a crucial factor in pharmaceutical applications. As the industry shifts toward green chemistry, researchers are exploring eco-friendly methods to synthesize this compound, reducing environmental impact.

The market for fluorinated compounds like Ethyl 2-cyano-5-trifluoromethyl-3-(trifluoromethylthio)benzoate is expanding rapidly, driven by advancements in precision agriculture and personalized medicine. Companies are investing in scalable production techniques to meet the rising demand. Additionally, regulatory agencies are emphasizing the need for sustainable chemical processes, prompting innovations in catalysis and solvent-free reactions. These trends position CAS No. 1806297-35-7 as a compound of strategic importance in modern chemistry.

In conclusion, Ethyl 2-cyano-5-trifluoromethyl-3-(trifluoromethylthio)benzoate represents a cutting-edge tool for researchers aiming to develop next-generation bioactive molecules. Its unique properties and broad applicability make it a standout in the field of fluoroorganic chemistry. As scientific inquiry continues to evolve, this compound is expected to play a pivotal role in addressing global challenges in healthcare and agriculture.